Cas no 1261796-06-8 (2-Fluoro-4'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl)

• Product Name: 2-Fluoro-4'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl
• CAS No: 1261796-06-8
• MF: C₁₄H₇F₇O
• MW: 324.193608522415
• CID: 4990658
• Update Time: 2025-08-04

2-Fluoro-4'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H7F7O/c15-12-10(2-1-3-11(12)13(16,17)18)8-4-6-9(7-5-8)22-14(19,20)21/h1-7H
• InChI Key： APAWYFUCTZRTAJ-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=CC=CC=1C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 357
• XLogP3: 5.7
• Topological Polar Surface Area: 9.2

Additional information on 2-Fluoro-4'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl

Introduction to 2-Fluoro-4'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl (CAS No: 1261796-06-8)

2-Fluoro-4'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl, identified by its CAS number 1261796-06-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This biphenyl derivative features a unique structural configuration, incorporating fluoro and trifluoromethyl groups, which contribute to its distinct chemical properties and potential applications.

The compound's molecular structure consists of two benzene rings connected by a single bond, with substituents strategically placed to enhance its reactivity and functionality. The presence of a fluoro atom at the 2-position and trifluoromethoxy group at the 4'-position, along with a trifluoromethyl group at the 3-position, imparts significant electronic and steric effects. These modifications make the compound particularly interesting for designing molecules with tailored biological activities.

In recent years, the pharmaceutical industry has shown increasing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and altered binding affinities to biological targets. The structural features of 2-Fluoro-4'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl align well with these trends, positioning it as a promising candidate for drug discovery and development.

One of the most compelling aspects of this compound is its potential application in the design of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. The fluorine atoms and electron-withdrawing groups in 2-Fluoro-4'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl can modulate the electronic properties of the molecule, allowing for precise tuning of its interaction with kinase active sites. This has led to several studies exploring its efficacy as an inhibitor of specific kinases, such as Janus kinases (JAKs) and protein tyrosine kinases (PTKs).

Moreover, the compound's biphenyl core is a common scaffold in many pharmacologically active agents. Its rigidity and planarity provide a stable framework for further functionalization, enabling the creation of libraries of derivatives with diverse biological profiles. Researchers have utilized computational methods to predict the binding modes of 2-Fluoro-4'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl to target proteins, which has guided the optimization of its structure for improved potency and selectivity.

The synthesis of 2-Fluoro-4'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl presents unique challenges due to the complexity of its structure. However, advances in synthetic chemistry have made it more accessible than previously thought. Modern techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in constructing the biphenyl core efficiently. Additionally, the introduction of fluorine-containing groups often requires specialized methodologies to ensure high yields and purity.

In terms of applications beyond pharmaceuticals, this compound has shown promise in materials science. Fluorinated aromatic compounds are known for their excellent thermal stability and chemical resistance, making them suitable for use in high-performance polymers and coatings. The specific arrangement of substituents in 2-Fluoro-4'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl could potentially enhance its performance in these applications, leading to novel materials with enhanced durability and functionality.

The growing body of research on 2-Fluoro-4'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl underscores its significance as a versatile building block in organic synthesis. Its unique structural features offer opportunities for developing new drugs and advanced materials with tailored properties. As our understanding of its chemical behavior continues to evolve, it is likely that this compound will play an increasingly important role in both academic research and industrial applications.